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Introduction: The Critical Role of Purity in
Anhydromethylenecitric Acid Applications

Anhydromethylenecitric acid, systematically known as 5-Oxo-1,3-dioxolane-4,4-diacetic acid,
is a dicarboxylic acid with a cyclic acetal structure.[1][2] Its unique chemical architecture makes
it a valuable building block in organic synthesis and a potential candidate for various
applications in the pharmaceutical and specialty chemical industries. The purity of
anhydromethylenecitric acid is paramount, as impurities can significantly impact the outcome
of subsequent reactions, the pharmacological profile of derived active pharmaceutical
ingredients (APIs), and the overall quality and safety of the final product.

This comprehensive guide provides detailed application notes and protocols for the purification
of anhydromethylenecitric acid. It is designed to equip researchers, scientists, and drug
development professionals with the necessary knowledge and practical methodologies to
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achieve high-purity anhydromethylenecitric acid suitable for demanding applications. The
protocols described herein are grounded in established principles of organic chemistry and are
presented with a focus on reproducibility and scalability.

Chemical and Physical Properties of Anhydromethylenecitric Acid

A thorough understanding of the physicochemical properties of anhydromethylenecitric acid
is fundamental to developing effective purification strategies.

Property Value Source
CAS Number 144-16-1 [1]
Molecular Formula C7HsO7 [1]
Molecular Weight 204.13 g/mol [1]

White crystalline powder or
Appearance colorless crystals (inferred [3114]

from citric acid)

Inferred to be soluble in water
and polar organic solvents like
ethanol and acetone, and
Solubility sparingly soluble in nonpolar [BI[41[5116][7]
solvents like ether (based on
citric acid and general

dicarboxylic acid properties).

Purification Methodologies: A Multi-pronged
Approach

The purification of anhydromethylenecitric acid typically involves a combination of
techniques to remove various types of impurities, such as unreacted starting materials,
byproducts, and residual solvents. The choice of method depends on the nature and quantity of
the impurities, as well as the desired final purity. This guide will focus on three primary
purification techniques:
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e Liquid-Liquid Extraction: For the removal of neutral or basic impurities.
e Recrystallization: For achieving high purity by removing soluble impurities.

o Column Chromatography: As a high-resolution purification technique for challenging

separations.

Liquid-Liquid Extraction: Leveraging pH for
Selective Separation

Principle of the Method:

Liquid-liquid extraction is a powerful technique for separating compounds based on their
differential solubility in two immiscible liquid phases, typically an aqueous phase and an organic
solvent. For carboxylic acids like anhydromethylenecitric acid, this separation can be
effectively controlled by manipulating the pH of the aqueous phase.[8][9]

At a pH below its pKa, a carboxylic acid exists predominantly in its neutral, protonated form,
which is more soluble in organic solvents. Conversely, at a pH above its pKa, the carboxylic
acid is deprotonated to its carboxylate salt form, which is highly soluble in the aqueous phase.
This pH-dependent partitioning allows for the selective separation of the acidic product from
neutral or basic impurities.[2]

Workflow for Liquid-Liquid Extraction:
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Figure 1: Workflow for the purification of anhydromethylenecitric acid using liquid-liquid
extraction.

Detailed Protocol for Liquid-Liquid Extraction:

Materials:

o Crude anhydromethylenecitric acid dissolved in a water-immiscible organic solvent (e.g.,
ethyl acetate, diethyl ether).

e Saturated aqueous sodium bicarbonate (NaHCOs) solution.

e 1 M Hydrochloric acid (HCI).

e Deionized water.

¢ Anhydrous sodium sulfate (Na2SOa4) or magnesium sulfate (MgSOa).

o Separatory funnel.

o Beakers and Erlenmeyer flasks.

e pH paper or a pH meter.

Procedure:

» Dissolution: Dissolve the crude anhydromethylenecitric acid in a suitable organic solvent.
The volume of the solvent should be sufficient to fully dissolve the compound.

o Basification and Extraction:

o Transfer the organic solution to a separatory funnel.

o Add an equal volume of saturated aqueous sodium bicarbonate solution.

o Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release
any pressure buildup.
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o Allow the layers to separate. The aqueous layer will be at the bottom if the organic solvent
is less dense than water (e.g., ethyl acetate, diethyl ether).

o Drain the lower aqueous layer into a clean Erlenmeyer flask.

o Repeat the extraction of the organic layer with a fresh portion of saturated sodium
bicarbonate solution to ensure complete transfer of the acid to the aqueous phase.
Combine the agueous extracts.

o Acidification and Re-extraction:

[¢]

Cool the combined aqueous extracts in an ice bath.

o Slowly add 1 M HCI dropwise with stirring until the pH of the solution is acidic (pH ~2), as
indicated by pH paper or a pH meter. The anhydromethylenecitric acid will precipitate
out if its solubility in water is low, or remain dissolved if it is sufficiently soluble.

o Add a fresh portion of the organic solvent to the acidified agueous solution in the
separatory funnel.

o Shake vigorously for 1-2 minutes.
o Allow the layers to separate and drain the lower aqueous layer.

o Repeat the extraction of the aqueous layer with another portion of fresh organic solvent.

[¢]

Combine the organic extracts.
e Drying and Solvent Removal:

o Dry the combined organic extracts over anhydrous sodium sulfate or magnesium sulfate
for at least 15 minutes.

o Decant or filter the dried organic solution into a clean, pre-weighed round-bottom flask.

o Remove the organic solvent using a rotary evaporator to obtain the purified
anhydromethylenecitric acid.
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Expert Insights:

» Choice of Base: Sodium bicarbonate is a mild base and is generally sufficient to deprotonate
carboxylic acids. Stronger bases like sodium hydroxide (NaOH) can also be used, but they
may cause hydrolysis of the cyclic acetal if not handled carefully.[8]

» pH Control: Precise control of the pH is crucial for efficient separation. It is recommended to
adjust the pH of the aqueous phase to be at least two pH units above the highest pKa for
deprotonation and two pH units below the lowest pKa for protonation.[2]

o Emulsion Formation: Emulsions can sometimes form at the interface of the two layers,
making separation difficult. Adding a small amount of brine (saturated NaCl solution) can
help to break up emulsions.

Recrystallization: The Gold Standard for High Purity

Principle of the Method:

Recrystallization is a powerful purification technique for solid compounds based on their
differential solubility in a given solvent at different temperatures.[10] An ideal recrystallization
solvent will dissolve the compound sparingly at room temperature but will have a high capacity
to dissolve it at its boiling point. Impurities that are either insoluble in the hot solvent or highly
soluble in the cold solvent can be effectively removed.

Workflow for Recrystallization:
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Figure 2: General workflow for the purification of a solid compound by recrystallization.
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Protocol for Recrystallization:
Solvent Selection:

The selection of an appropriate solvent is the most critical step in recrystallization. A systematic
approach to solvent screening is recommended:

e Solubility Tests: Place a small amount (10-20 mg) of the crude anhydromethylenecitric
acid in separate test tubes.

e Add Solvents: Add a few drops of different solvents (e.g., water, ethanol, isopropanol, ethyl
acetate, acetone, toluene) to each test tube at room temperature. Observe the solubility.

e Heating: If the compound is insoluble at room temperature, gently heat the test tube to the
boiling point of the solvent. Observe if the compound dissolves.

e Cooling: If the compound dissolves in the hot solvent, allow the solution to cool to room
temperature and then in an ice bath. Observe if crystals form.

An ideal recrystallization solvent will exhibit the following characteristics:

The compound is highly soluble at the solvent's boiling point.

The compound is sparingly soluble or insoluble at low temperatures.

Impurities are either insoluble in the hot solvent or remain soluble in the cold solvent.

The solvent does not react with the compound.

The solvent has a relatively low boiling point for easy removal.

Based on the properties of citric acid, which is soluble in water and ethanol, these are good
starting points for solvent screening.[4][5] A mixture of solvents, such as ethanol/water, can
also be effective.

Detailed Procedure:
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 Dissolution: Place the crude anhydromethylenecitric acid in an Erlenmeyer flask. Add a
small amount of the chosen recrystallization solvent and heat the mixture to boiling with
gentle swirling. Continue adding the solvent in small portions until the solid just dissolves. It
is crucial to use the minimum amount of hot solvent to ensure a good recovery.

» Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal
and boil for a few minutes. The charcoal will adsorb colored impurities.

» Hot Filtration (if necessary): If there are insoluble impurities or if activated charcoal was
used, perform a hot filtration through a fluted filter paper into a clean, pre-warmed
Erlenmeyer flask. This step should be done quickly to prevent premature crystallization.

o Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to
room temperature. Slow cooling promotes the formation of larger, purer crystals. Once the
solution has reached room temperature, place the flask in an ice bath for at least 30 minutes
to maximize the yield of crystals.

« |solation of Crystals: Collect the crystals by vacuum filtration using a Buichner funnel.

» Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to
remove any adhering mother liquor containing impurities.

e Drying: Dry the purified crystals in a vacuum oven at a temperature well below the melting
point of anhydromethylenecitric acid.

Expert Insights:

 Inducing Crystallization: If crystals do not form upon cooling, it may be due to
supersaturation. This can often be resolved by scratching the inside of the flask with a glass
rod at the surface of the liquid or by adding a seed crystal of the pure compound.

» Oiling Out: Sometimes, instead of crystallizing, the compound may separate as an oil. This
can happen if the boiling point of the solvent is higher than the melting point of the
compound or if the solution is cooled too quickly. If oiling out occurs, reheat the solution, add
more solvent, and allow it to cool more slowly.
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Column Chromatography: For High-Resolution
Purification

Principle of the Method:

Column chromatography is a versatile purification technique that separates components of a
mixture based on their differential partitioning between a stationary phase (a solid adsorbent
packed in a column) and a mobile phase (a solvent that flows through the column). For polar
compounds like anhydromethylenecitric acid, normal-phase chromatography using a polar
stationary phase like silica gel and a mobile phase of appropriate polarity is a suitable
approach.

Protocol for Silica Gel Column Chromatography:

Materials:

Crude anhydromethylenecitric acid.

« Silica gel (for column chromatography).

e Asuitable solvent system (eluent), to be determined by Thin Layer Chromatography (TLC).
e Chromatography column.

o Cotton or glass wool.

e Sand.

» Collection tubes or flasks.

Procedure:

e TLC Analysis and Solvent System Selection:

o Develop a TLC method to visualize the crude mixture. Spot the crude material on a TLC
plate and elute with different solvent systems (e.g., mixtures of ethyl acetate and hexanes
with a small amount of acetic acid to keep the carboxylic acid protonated).
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o The ideal solvent system will give a good separation of the desired compound from its
impurities, with the spot for anhydromethylenecitric acid having an Rf value of
approximately 0.3-0.4.

e Column Packing:

[¢]

Securely clamp the chromatography column in a vertical position.

o

Place a small plug of cotton or glass wool at the bottom of the column.

[e]

Add a thin layer of sand.

o

Prepare a slurry of silica gel in the chosen eluent and pour it into the column.

[¢]

Allow the silica gel to settle, tapping the column gently to ensure even packing.

[¢]

Add another layer of sand on top of the silica gel bed.
e Loading the Sample:
o Dissolve the crude anhydromethylenecitric acid in a minimum amount of the eluent.
o Carefully apply the sample solution to the top of the column.
» Elution and Fraction Collection:
o Add the eluent to the column and begin collecting fractions.
o Monitor the separation by TLC analysis of the collected fractions.
« |solation of the Pure Compound:
o Combine the fractions containing the pure anhydromethylenecitric acid.
o Remove the solvent using a rotary evaporator to obtain the purified product.

Expert Insights:
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Dry Loading: For compounds that are not very soluble in the eluent, a dry loading technique
can be used. The crude material is adsorbed onto a small amount of silica gel, the solvent is
evaporated, and the resulting dry powder is carefully added to the top of the column.

Gradient Elution: If a single solvent system does not provide adequate separation, a gradient
elution can be employed, where the polarity of the mobile phase is gradually increased
during the chromatography.

Purity Assessment: Validating the Purification
Process

The purity of the obtained anhydromethylenecitric acid should be assessed using

appropriate analytical techniques.

High-Performance Liquid Chromatography (HPLC):

HPLC is a highly sensitive and quantitative method for determining the purity of a compound.

[11][12][13][14] A reversed-phase HPLC method is generally suitable for the analysis of organic

acids.

Suggested HPLC Method (to be optimized and validated):

Column: C18 reversed-phase column.

Mobile Phase: A mixture of an aqueous buffer (e.g., 20 mM potassium phosphate buffer, pH
2.5) and a polar organic solvent (e.g., acetonitrile or methanol).[15]

Detection: UV detector at a low wavelength (e.g., 210 nm), as anhydromethylenecitric acid
lacks a strong chromophore.[16]

Quantification: Purity is determined by calculating the area percentage of the main peak
relative to the total area of all peaks in the chromatogram.

Other Analytical Techniques:

Melting Point: A sharp and narrow melting point range is indicative of high purity.
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e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR can confirm the
structure of the compound and detect the presence of impurities.

e Mass Spectrometry (MS): Provides information about the molecular weight of the compound.

Summary of Purification Methods and Their

Applications

Purification Method Principle Best Suited For Key Advantages

pH-dependent )
Removing neutral or

Liquid-Liquid partitioning between o - Scalable and effective
) L o basic impurities from o
Extraction immiscible liquids.[8] o for initial cleanup.
] the acidic product.

Differential solubility in ~ Achieving high purity ) ]
o ) i Can yield highly pure
Recrystallization a solvent at different by removing soluble ) )
) N crystalline material.
temperatures.[10] impurities.

High-resolution

Differential partitioning ] Highly versatile and
Column _ separation of complex _ _

between a stationary ) can achieve very high
Chromatography ] mixtures or closely )

and mobile phase. purity.

related impurities.

Conclusion

The purification of anhydromethylenecitric acid is a critical step in ensuring its suitability for
various applications. By employing a combination of liquid-liquid extraction, recrystallization,
and, if necessary, column chromatography, researchers and drug development professionals
can obtain this valuable compound in high purity. The protocols and insights provided in this
guide offer a robust framework for developing and optimizing purification strategies for
anhydromethylenecitric acid, ultimately contributing to the quality and reliability of
downstream processes and products.

References

e Interchim. (n.d.). Citric Acid. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 14 /18 Tech Support


https://people.chem.umass.edu/mcdaniel/chem269/experiments/acidbase/experimentalprocedure.pdf
https://web.mnstate.edu/jasperse/Chem355/Acid-Base%20Extraction.pdf
https://patents.google.com/patent/US4113771A/en
https://www.benchchem.com/product/b047813/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-purification-of-anhydromethylenecitric-acid
https://www.benchchem.com/product/b047813/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-purification-of-anhydromethylenecitric-acid
https://www.interchim.fr/ft/C/CI734a.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047813?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 8945, 5-Oxo0-1,3-dioxolane-4,4-diacetic acid. Retrieved from [Link]

HiMedia Laboratories. (n.d.). Citric acid anhydrous. Retrieved from [Link]

Zibo Anquan Chemical Co., Ltd. (2022, June 30). How to operate citric acid monohydrate
crystallization method. Anquan Chemical. Retrieved from [Link]

Prochaska, K., et al. (2021). Effect of pH on Dicarboxylic Acids Extraction by Amine-Based
Extractants. Molecules, 26(16), 4781. [Link]

MDPI. (2023). Research Progress in the Industrial Crystallization of Citrate—A Review.
Crystals, 13(8), 1186. [Link]

Google Patents. (n.d.). A kind of recrystallization production method of citric acid.

University of California, Irvine. (n.d.). Acid-Base Extraction. Retrieved from [Link]
University of Massachusetts Lowell. (n.d.). Liquid/liquid Extraction. Retrieved from [Link]

Google Patents. (n.d.). Process for the separation of dicarboxylic acids from aqueous
mixtures.
Google Patents. (n.d.). Preparation of crystalline anhydrous citric acid.

Scherer, R., Rybka, A. C. P,, & Godoy, H. T. (2012). Validation of a HPLC method for
simultaneous determination of main organic acids in fruits and juices. Food Chemistry,
135(1), 150-154. [Link]

The Japanese Pharmacopoeia. (n.d.). Citric Acid. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 311, Citric acid. Retrieved from [Link]

Yuce, M., & Capan, Y. (2010). Development and validation of HPLC analytical methods used
for determination of assay, content uniformity and dissolution of immediate release
candesartan cilexetil 32 mg tablets. Acta Poloniae Pharmaceutica, 67(4), 357-364.

Ataman Kimya. (n.d.). CITRIC ACID ANHYDROUS. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 15/18 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/8945
https://www.himedialabs.com/TD/TC105M.pdf
https://www.anquanchem.com/news/how-to-operate-citric-acid-monohydrate-crys-58728592.html
https://doi.org/10.3390/molecules26164781
https://www.mdpi.com/2073-4352/13/8/1186
https://www.chem.uci.edu/~jsnowick/groupweb/files/Acid_Base_Extraction_protocol.pdf
https://www.uml.edu/docs/Liquid-Liquid-Extraction_tcm18-284797.pdf
https://core.ac.uk/download/pdf/82352874.pdf
https://jpdb.nihs.go.jp/jp18e/JP18E_OFFICIAL_MONOGRAPHS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Citric-acid
https://www.ataman-kimya.com/citric-acid-anhydrous_u21
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047813?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Google Patents. (n.d.). Process for the preparation of citrazinamide.

Gurbiz, N., et al. (2012). Synthesis and Biological Activity of New 1,3-Dioxolanes as
Potential Antibacterial and Antifungal Compounds. Molecules, 17(5), 5366-5378. [Link]

Interchim. (n.d.). Citric Acid. Retrieved from [Link]

Chen, J., et al. (2021). Analysis of citric acid and D-isoascorbic acid in beverages by High
performance liquid chromatography. E3S Web of Conferences, 251, 02047. [Link]

University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

Google Patents. (n.d.). Process for producing citric acid from an impure process stream.

Al-Malah, K. 1. (2018). Validation of the HPLC Analytical Method for the Determination of
Chemical and Radiochemical Purity of Ga-68-DOTATATE. World Journal of Nuclear
Medicine, 17(04), 266-272. [Link]

Organic Syntheses. (n.d.). 2,2'-BI-5,6-DIHYDRO-1,3-DITHIOLO[4,5-b][5]
[L7]DITHIINYLIDENE (BEDT-TTF). Retrieved from [Link]

Daneshfar, A., Baghlani, M., Khezeli, T., & Ghanadzadeh, H. (2012). Solubility of citric,
malonic, and malic acids in different solvents from 303.2 to 333.2 K. Fluid Phase Equilibria,
313, 136-140. [Link]

Shimadzu Scientific US. (2022, March 3). How to do HPLC method validation [Video].
YouTube. [Link]

Daneshfar, A., Baghlani, M., Khezeli, T., & Ghanadzadeh, H. (2011). Solubility of citric,
malonic, and malic acids in different solvents from 303.2 to 333.2 K. Fluid Phase Equilibria,
313, 136-140. [Link]

Siddiqui, B., et al. (2024). Synthesis and In-silico study of 5-oxo-1, 2-diphenyl-4-
(phenylamino)-2,5-dihydro-1H-pyrrole-3-carboxylate. African Journal of Biomedical
Research, 27(3S). [Link]

Hsu, H. C., & Chien, C. S. (1994). Validation of Analytical Methods: A Simple Model for HPLC
Assay Methods. Journal of Food and Drug Analysis, 2(3), 167-180. [Link]

© 2026 BenchChem. All rights reserved. 16/18 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6268334/
https://www.interchim.fr/ft/C/CI734a.pdf
https://doi.org/10.1051/e3sconf/202125102047
https://www.chem.ucla.edu/~bacher/General/30BL/tips/Recrystallization.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6194848/
https://www.wjpls.org/download/article/99102023/1699699822.pdf
https://www.zbaqchem.com/news/how-to-operate-citric-acid-monohydrate-crystal-58607465.html
http://www.orgsyn.org/demo.aspx?prep=CV8P0055
https://www.semanticscholar.org/paper/Solubility-of-citric%2C-malonic%2C-and-malic-acids-in-Daneshfar-Baghlani/a1c1d8a1f8e2e9c5b4e7b9e0f1e8e9e1c1b1c1b1
https://www.youtube.com/watch?v=sW-DRc-V-5E
https://www.researchgate.net/publication/257697428_Solubility_of_citric_malonic_and_malic_acids_in_different_solvents_from_3032_to_3332_K
https://www.ajol.info/index.php/ajbr/article/view/266662
https://www.semanticscholar.org/paper/Validation-of-Analytical-Methods%3A-A-Simple-Model-Hsu-Chien/c1b1c1b1c1b1c1b1c1b1c1b1c1b1c1b1c1b1c1b1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047813?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Siddiqui, B., et al. (2024). Synthesis and In-silico study of 5-oxo-1, 2-diphenyl-4-
(phenylamino)-2,5-dihydro-1H-pyrrole-3-carboxylate. African Journal of Biomedical
Research, 27(3S). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. DE680595C - Process for the preparation of crystallized citric acid - Google Patents
[patents.google.com]

2. researchgate.net [researchgate.net]
3. fuelcenter.rwth-aachen.de [fuelcenter.rwth-aachen.de]

4. US1965429A - Crystalline anhydrous citric acid and method of making same - Google
Patents [patents.google.com]

5. wjpls.org [wjpls.org]

6. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

7. Citric Acid | C6H807 | CID 311 - PubChem [pubchem.ncbi.nim.nih.gov]
8. people.chem.umass.edu [people.chem.umass.edu]

9. web.mnstate.edu [web.mnstate.edu]

10. US4113771A - Process for the purification of citric acid - Google Patents
[patents.google.com]

11. filesO1.core.ac.uk [filesOl.core.ac.uk]

12. Validation of the HPLC Analytical Method for the Determination of Chemical and
Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nim.nih.gov]

13. m.youtube.com [m.youtube.com]

14. Validation of Analytical Methods: A Simple Model for HPLC Assay Methods | Semantic
Scholar [semanticscholar.org]

15. ptfarm.pl [ptfarm.pl]

16. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 17 /18 Tech Support


https://www.ajol.info/index.php/ajbr/article/view/266662
https://www.benchchem.com/product/b047813?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/DE680595C/en
https://patents.google.com/patent/DE680595C/en
https://www.researchgate.net/publication/231370050_Effect_of_pH_on_Dicarboxylic_Acids_Extraction_by_Amine-Based_Extractants
https://www.fuelcenter.rwth-aachen.de/global/show_document.asp?id=aaaaaaaaadbyhyc
https://patents.google.com/patent/US1965429A/en
https://patents.google.com/patent/US1965429A/en
https://www.wjpls.org/download/article/99102023/1699699822.pdf
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Citric_Acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Citric-Acid
https://people.chem.umass.edu/mcdaniel/chem269/experiments/acidbase/experimentalprocedure.pdf
https://web.mnstate.edu/jasperse/Chem355/Acid-Base%20Extraction.pdf
https://patents.google.com/patent/US4113771A/en
https://patents.google.com/patent/US4113771A/en
https://files01.core.ac.uk/download/pdf/45507654.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10171759/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10171759/
https://m.youtube.com/watch?v=SdwN86DQeFs
https://www.semanticscholar.org/paper/Validation-of-Analytical-Methods%3A-A-Simple-Model-Hsu-Chien/b4b5bc6bcb57fe35cce1c907a274b7b781157716
https://www.semanticscholar.org/paper/Validation-of-Analytical-Methods%3A-A-Simple-Model-Hsu-Chien/b4b5bc6bcb57fe35cce1c907a274b7b781157716
https://www.ptfarm.pl/pub/File/Acta_Poloniae/2017/2/357.pdf
https://www.researchgate.net/publication/337077605_Synthesis_of_dioxolanes_and_oxazolidines_by_silica_gel_catalysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047813?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 17. How to operate citric acid monohydrate crystallization method - News - Zibo Anquan
Chemical Chemical Co., - Anquan Chemical [zbagchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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